Cas no 169836-21-9 (1,4-BENZODIOXINE-2-CARBALDEHYDE)

• Product Name: 1,4-BENZODIOXINE-2-CARBALDEHYDE
• CAS No: 169836-21-9
• MF: C₉H₆O₃
• MW: 162.142142772675
• CID: 4611531
• PubChem ID: 15182122
• Update Time: 2024-03-01

1,4-BENZODIOXINE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2-carboxaldehyde
• 1,4-BENZODIOXINE-2-CARBALDEHYDE

• Inchi： 1S/C9H6O3/c10-5-7-6-11-8-3-1-2-4-9(8)12-7/h1-6H
• InChI Key： IUIIXCRKXKRQTK-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OC=C1C=O

Computed Properties

• Exact Mass: 162.031694049g/mol
• Monoisotopic Mass: 162.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins